1-(3-Chloro-4-methoxyphenyl)-3-(4-((6-methylpyridazin-3-yl)amino)phenyl)urea

• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)-3-[4-[(6-methylpyridazin-3-yl)amino]phenyl]urea
• InChI: InChI=1S/C19H18ClN5O2/c1-12-3-10-18(25-24-12)21-13-4-6-14(7-5-13)22-19(26)23-15-8-9-17(27-2)16(20)11-15/h3-11H,1-2H3,(H,21,25)(H2,22,23,26)
• InChI Key: DCABDNFLHLZFMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C19H18ClN5O2
• Molecular Weight: 383.8 g/mol

Description

1-(3-Chloro-4-methoxyphenyl)-3-(4-((6-methylpyridazin-3-yl)amino)phenyl)urea, also known as CMPU, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. CMPU is a urea derivative that has been shown to exhibit a variety of biochemical and physiological effects, making it a valuable tool for researchers looking to study different biological systems.

Scientific Research Applications

Polymerization Initiators

N-aryl-N'-pyridyl ureas, similar in structure to the specified compound, have been investigated for their role as thermal latent initiators for the ring-opening polymerization of epoxides. This research suggests that derivatives of urea could serve as effective initiators in the synthesis of polymers, offering controlled reaction conditions and potentially expanding the range of materials that can be produced (Makiuchi, Sudo, & Endo, 2015).

Corrosion Inhibitors

Urea derivatives have also been evaluated for their effectiveness as corrosion inhibitors. For example, 1,3,5-triazinyl urea derivatives were studied for their ability to protect mild steel in acidic environments. These compounds can form protective layers on metal surfaces, significantly reducing corrosion rates and offering potential applications in industrial maintenance and preservation (Mistry, Patel, Mayank J. Patel, & Jauhari, 2011).

Antimicrobial Agents

Research into urea derivatives has extended into the development of antimicrobial agents. Compounds synthesized from reactions involving urea have shown efficacy against a variety of Gram-positive and Gram-negative bacteria and fungi. This suggests potential applications in developing new antibiotics or antifungal treatments to address resistant strains of pathogens (Kathiriya, Purohit, & Purohit, 2015).

Agricultural and Environmental Sciences

Urea derivatives are used in agricultural chemistry for their potential as herbicides or pesticides. Studies on the photodegradation and hydrolysis of substituted urea pesticides in water highlight the environmental fate and behavior of these compounds, important for assessing their environmental impact and optimizing their use in agriculture (Gatidou & Iatrou, 2011).